Cas no 2228922-20-9 (2-(3-Bromopropyl)-1-methylpiperidine)

• Product Name: 2-(3-Bromopropyl)-1-methylpiperidine
• CAS No: 2228922-20-9
• MF: C₉H₁₈BrN
• MW: 220.149921894073
• CID: 5750653
• PubChem ID: 20531471
• Update Time: 2025-06-08

2-(3-Bromopropyl)-1-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopropyl)-1-methylpiperidine
• SCHEMBL11260591
• 2228922-20-9
• EN300-1919758
• 2-(3-Bromopropyl)-1-methylpiperidine

• Inchi： 1S/C9H18BrN/c1-11-8-3-2-5-9(11)6-4-7-10/h9H,2-8H2,1H3
• InChI Key： ZWCDOXMFUHCLEC-UHFFFAOYSA-N
• SMILES： BrCCCC1CCCCN1C

Computed Properties

• Exact Mass: 219.06226g/mol
• Monoisotopic Mass: 219.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives

Additional information on 2-(3-Bromopropyl)-1-methylpiperidine

Introduction to 2-(3-Bromopropyl)-1-methylpiperidine (CAS No. 2228922-20-9)

2-(3-Bromopropyl)-1-methylpiperidine, a compound with the CAS number 2228922-20-9, is a versatile organic molecule that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, physical properties, synthesis methods, and recent research advancements.

The chemical structure of 2-(3-Bromopropyl)-1-methylpiperidine is characterized by a piperidine ring with a bromopropyl substituent and a methyl group. The bromine atom in the bromopropyl chain makes this compound particularly reactive, allowing it to participate in a wide range of chemical reactions. This reactivity is a key factor in its utility as an intermediate in the synthesis of more complex molecules.

In terms of physical properties, 2-(3-Bromopropyl)-1-methylpiperidine is typically a colorless liquid with a distinct odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. The compound's melting point and boiling point are not widely reported in the literature, but these properties can be determined through standard laboratory techniques.

The synthesis of 2-(3-Bromopropyl)-1-methylpiperidine can be achieved through several methods. One common approach involves the reaction of 1-methylpiperidine with 1,3-dibromopropane in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution, where the bromide ion on the 1,3-dibromopropane is replaced by the nitrogen atom of the 1-methylpiperidine. The resulting product is then purified through distillation or column chromatography to obtain high-purity 2-(3-Bromopropyl)-1-methylpiperidine.

Recent research has highlighted the potential applications of 2-(3-Bromopropyl)-1-methylpiperidine in pharmaceutical development. For instance, studies have shown that this compound can serve as a precursor for the synthesis of novel analgesics and anti-inflammatory agents. The bromine atom in the molecule can be readily substituted with other functional groups to create derivatives with enhanced biological activity. One notable example is the synthesis of N-substituted piperidines with potent analgesic properties, which have shown promising results in preclinical studies.

In addition to its pharmaceutical applications, 2-(3-Bromopropyl)-1-methylpiperidine has also been explored for its use in materials science. Researchers have utilized this compound as a building block for the synthesis of functional polymers and copolymers. These materials exhibit unique properties such as high thermal stability and excellent mechanical strength, making them suitable for various industrial applications.

The environmental impact of 2-(3-Bromopropyl)-1-methylpiperidine is another area of ongoing research. Studies have focused on understanding the biodegradability and ecotoxicity of this compound to ensure its safe use in industrial processes. Preliminary results suggest that under certain conditions, 2-(3-Bromopropyl)-1-methylpiperidine can be biodegraded by microorganisms, although further research is needed to fully assess its environmental fate.

In conclusion, 2-(3-Bromopropyl)-1-methylpiperidine (CAS No. 2228922-20-9) is a versatile and promising compound with a wide range of potential applications. Its unique chemical structure and reactivity make it an attractive intermediate for synthetic chemistry, while its biological and material properties offer exciting opportunities for further research and development. As ongoing studies continue to uncover new uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.